2-Methoxy-3-nitrophenol
Overview
Description
2-Methoxy-3-nitrophenol is a phenolic compound . It is a substitution photoproduct formed on irradiation of 2-chloro-4-nitroanisole at 25°C in aqueous NaOH . The molecular formula of 2-Methoxy-3-nitrophenol is C7H7NO4 .
Molecular Structure Analysis
The molecular structure of 2-Methoxy-3-nitrophenol has been analyzed using quantum mechanical approaches such as Hartree-Fock (HF) and Density Functional Theory (DFT) calculations . These calculations help in assigning the fundamental frequencies of the molecule .
Physical And Chemical Properties Analysis
2-Methoxy-3-nitrophenol is a solid substance . The exact melting point, boiling point, and density are not specified in the retrieved sources .
Scientific Research Applications
Atmospheric Chemistry
Research conducted by Lauraguais et al. (2014) investigates the atmospheric reactivity of guaiacol (2-methoxyphenol) with hydroxyl radicals, producing nitroguaiacol isomers as main oxidation products. This study highlights the potential use of nitroguaiacols as biomass burning emission gas tracers and discusses the atmospheric implications of their formation (Lauraguais et al., 2014).
Organic Synthesis
A study by Havaldar et al. (2004) describes the synthesis of 10-methoxy-4,8-dinitro-6H-benzo[2,3-c]chromen-6-one, involving methoxy-5-nitrobenzaldehyde as a precursor. This research contributes to the development of new organic compounds with potential applications in pharmaceuticals and materials science (Havaldar et al., 2004).
Environmental Science
Zaky and Chaplin (2014) explored the removal mechanisms of p-nitrophenol, among other compounds, at a porous Ti4O7 reactive electrochemical membrane, providing insights into advanced oxidation processes for water treatment and environmental remediation (Zaky & Chaplin, 2014).
Materials Science
Samet et al. (2010) studied the electropolymerization of o-methoxyphenol and its corrosion protection effects on carbon steel, demonstrating the potential of polyphenols films in enhancing the durability of industrial materials (Samet, Kraiem, & Abdelhédi, 2010).
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-methoxy-3-nitrophenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO4/c1-12-7-5(8(10)11)3-2-4-6(7)9/h2-4,9H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBDBITFUVSELQN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=C1O)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00546594 |
Source
|
| Record name | 2-Methoxy-3-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00546594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-3-nitrophenol | |
CAS RN |
20734-71-8, 38886-21-4 |
Source
|
| Record name | 2-Methoxy-3-nitrophenol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20734-71-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Methoxy-3-nitrophenol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00546594 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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